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Compound of Interest |

Compound Name: Glycidyl Stearate-d35
CAS No.: 1246820-60-9
Cat. No.: B586962
Get Quote
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Executive Summary & Core Directive

NSC 404228-d35, chemically identified as Glycidyl Stearate-d35 (Stearic acid-d35 2,3-
epoxypropyl ester), is a high-purity stable isotope-labeled reference material. It serves as the
critical Internal Standard (IS) for the direct quantification of Glycidyl Esters (GEs) in complex
lipophilic matrices (edible oils, infant formula, and biological tissues) using Liquid
Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Scientific Rationale: Unlike indirect methods that hydrolyze esters to free glycidol (losing the
fatty acid identity), the use of NSC 404228-d35 allows for the intact analysis of the specific
stearate ester. The heavy deuteration (d35) on the fatty acid tail provides a mass shift of +35
Da, ensuring zero isotopic overlap with the native analyte (d0) while maintaining near-identical
chromatographic behavior to correct for matrix effects and ionization suppression.

Chemical Specifications & Identity

The following data defines the reference material standards required for analytical validation.
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Specification

Compound Name

Glycidyl Stearate-d35

Synonyms

Stearic acid-d35 2,3-epoxypropyl ester; NSC
404228-d35

CAS Number

1246820-60-9 (Labeled); 7460-84-6 (Unlabeled)

Chemical Formula

C21Hs5D3503

Molecular Weight

~375.76 g/mol (Unlabeled MW: 340.[1]54)

Isotopic Purity

=98 atom % D

Chemical Purity

= 95% (via GC/FID or HPLC/ELSD)

Appearance White to off-white crystalline solid
N Soluble in Chloroform, Toluene, THF, heated
Solubility )
Acetone. Insoluble in Water.
. Labile epoxide ring; sensitive to acid/base
Stability

hydrolysis and moisture.

Handling & Storage Protocols (Self-Validating
System)

Trustworthiness: The epoxide ring in glycidyl esters is highly reactive. Improper handling leads
to hydrolysis (opening to monostearoyl glycerol), invalidating the standard.

Storage Architecture

e Primary: Store neat material at -20°C under an inert atmosphere (Argon/Nitrogen).

e Secondary: Desiccate to prevent moisture absorption which catalyzes ring opening.

Stock Solution Preparation (Step-by-Step)

o Equilibration: Allow the vial to reach room temperature before opening to prevent
condensation.
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» Solvent Selection: Use Toluene or Acetone (HPLC Grade). Avoid Methanol for primary stock,
as protic solvents can promote transesterification/solvolysis over long periods.

 Dissolution: Weigh ~1.0 mg of NSC 404228-d35 into a silanized amber glass vial. Add 1.0
mL solvent. Sonicate briefly (<30s).

 Validation: Verify concentration via LC-MS/MS against a fresh working standard of the
unlabeled compound (correcting for response factors if necessary).

Analytical Workflow: Direct LC-MS/MS
Quantification

Expertise & Experience: This workflow utilizes "Dilute-and-Shoot" or Solid Phase Extraction
(SPE) principles. The d35-labeled standard is spiked before any sample manipulation to track
recovery losses.

Mass Spectrometry Parameters (MRM)

The high deuterium count (+35 Da) shifts the precursor ion significantly.
e lonization: ESI (+) or APCI (+)[2]
e Adduct Formation: Ammonium adducts

are typically the most abundant and stable species for glycidyl esters.

Precursor lon (Q1) Collision Energy

Compound Product lon (Q3)
(eV)

] 341.6 (Loss of NH3) /
Glycidyl Stearate (d0) 358.6 10-20
267.3 (Stearoyl+)

Glycidyl Stearate-d35 376.8 (Loss of NH3) /
393.8 10-20
(1) 302.5 (Stearoyl-d35+)

Chromatographic Considerations (Isotope Effect)

Deuterium is slightly less lipophilic than hydrogen.
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o Retention Time (RT): NSC 404228-d35 may elute slightly earlier than the unlabeled NSC
404228 on C18 columns.

o Window Setting: Ensure the MRM acquisition window covers both the d35 (IS) and dO
(Analyte) peaks.

Visualization: Analytical Logic & Workflow
Diagram 1: Direct LC-MS/MS Quantification Workflow

This diagram illustrates the "Direct Method" logic where the ester bond remains intact,
necessitating the specific d35-stearate standard.
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Sample Preparation

Oil/Fat Matrix Spike IS:

(Contains Glycidyl Stearate) NSC 404228-d35

Homogenization

'

Liquid Extraction / SPE
(Remove Triglycerides)
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LC-MS/M‘VS Analysis

Reverse Phase LC
(C18 Column)

ESI+ /APCI+
[M+NH4]+ Formation

MRM Detection
dO: 358.6 -> 267.3
d35: 393.8 -> 302.5

- J

Click to download full resolution via product page

Caption: Workflow for Direct Determination of Glycidyl Stearate using d35-SIDA (Stable Isotope
Dilution Analysis).

Mechanistic Insight: Why d35?
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The choice of d35 (perdeuterated fatty acid chain) over a d5-glycidyl label is driven by the

analytical target:

Direct Analysis Focus: In direct LC-MS, we analyze the whole molecule. A d5 label on the
glycidyl headgroup is sufficient for GC-MS (where the headgroup is cleaved), but for LC-MS
of the intact ester, a d35 label on the tail provides a massive mass shift (+35 Da). This
eliminates "cross-talk" or isotopic contribution from the natural M+2/M+4 isotopes of the
analyte into the IS channel.

Hydrophobicity Matching: While deuterium affects retention time, a fully deuterated chain
mimics the long-chain behavior of stearate closer than a short-chain surrogate, ensuring the
IS experiences the same matrix suppression zones as the analyte.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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Contact our Ph.D. Support Team for a compatibility check
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